Cas no 1261899-91-5 (5-Methoxy-2-(2-methylthiophenyl)benzoic acid)
1261899-91-5 structure
Product Name:5-Methoxy-2-(2-methylthiophenyl)benzoic acid
CAS No:1261899-91-5
MF:C15H14O3S
MW:274.334863185883
MDL:MFCD18320470
CID:2762179
PubChem ID:53226372
Update Time:2025-04-21
5-Methoxy-2-(2-methylthiophenyl)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- MFCD18320470
- 5-Methoxy-2-(2-methylthiophenyl)benzoic acid, 95%
- 5-METHOXY-2-(2-METHYLTHIOPHENYL)BENZOIC ACID
- 1261899-91-5
- 5-methoxy-2-(2-methylsulfanylphenyl)benzoic acid
- 5-Methoxy-2-(2-methylthiophenyl)benzoic acid
-
- MDL: MFCD18320470
- Inchi: 1S/C15H14O3S/c1-18-10-7-8-11(13(9-10)15(16)17)12-5-3-4-6-14(12)19-2/h3-9H,1-2H3,(H,16,17)
- InChI Key: SHXJSRASJTUPIP-UHFFFAOYSA-N
- SMILES: S(C)C1C=CC=CC=1C1C=CC(=CC=1C(=O)O)OC
Computed Properties
- Exact Mass: 274.06636548Da
- Monoisotopic Mass: 274.06636548Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 308
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 71.8Ų
5-Methoxy-2-(2-methylthiophenyl)benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB327650-5 g |
5-Methoxy-2-(2-methylthiophenyl)benzoic acid, 95%; . |
1261899-91-5 | 95% | 5 g |
€1,159.00 | 2023-07-19 | |
| abcr | AB327650-5g |
5-Methoxy-2-(2-methylthiophenyl)benzoic acid, 95%; . |
1261899-91-5 | 95% | 5g |
€1159.00 | 2025-02-21 |
5-Methoxy-2-(2-methylthiophenyl)benzoic acid Related Literature
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
1261899-91-5 (5-Methoxy-2-(2-methylthiophenyl)benzoic acid) Related Products
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- 1262006-29-0(3-methoxy-5-(4-methyl-2-thienyl)benzoic Acid)
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- 186295-30-7([1,1'-Biphenyl]-2-carboxylic acid, 2'-(methylthio)-)
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